![molecular formula C15H18N4O B2649132 N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide CAS No. 1796993-66-2](/img/structure/B2649132.png)
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antiproliferative Activity
- Design and Synthesis : The compound has been involved in studies focusing on design and synthesis, particularly in the context of antiproliferative activities against various cancer cell lines. For instance, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, a structurally related compound, was synthesized and showed marked inhibition against several human cancer cell lines, indicating potential anticancer activity (Huang et al., 2020).
Imaging and Radioligands
- Development of Radioligands : This compound has been used in the development of novel radioligands for positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 (mGluR1) in the brain. This includes synthesis, evaluation, and application in rodent brain imaging (Fujinaga et al., 2012).
Drug Development for Cancer Treatment
- Kinesin Spindle Protein Inhibitors : As part of a series of kinesin spindle protein (KSP) inhibitors, related compounds have shown promising results in inhibiting cancer cell proliferation and inducing cellular death, making them potential candidates for cancer treatment (Theoclitou et al., 2011).
Research in Molecular Structure
- Structural Analysis : Compounds similar to N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide have been studied for their crystal structures and molecular properties, contributing to a deeper understanding of molecular interactions and electronic properties (Forbes et al., 2001).
Histone Deacetylase Inhibition
- Histone Deacetylase Inhibitors : Compounds with pyrimidinyl groups have been evaluated as histone deacetylase (HDAC) inhibitors, showing potential as anticancer drugs by blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).
Neuropharmacology
- mGluR1 Antagonists : Research into compounds with structural similarity has led to the discovery of potent metabotropic glutamate receptor 1 (mGluR1) antagonists, which have potential applications in neuropharmacology and the study of neurological disorders (Satoh et al., 2009).
properties
IUPAC Name |
N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O/c1-11-6-4-5-7-12(11)15(20)17-10-13-16-9-8-14(18-13)19(2)3/h4-9H,10H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTJUXLBPULAOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC2=NC=CC(=N2)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.